Cas no 352438-84-7 (S-(+)-2-Amino-1-propanol-3,3,3-d3)

• Product Name: S-(+)-2-Amino-1-propanol-3,3,3-d3
• CAS No: 352438-84-7
• MF: C₃H₉NO
• MW: 78.1281459331512
• CID: 302990
• PubChem ID: 118856061
• Update Time: 2025-05-24

S-(+)-2-Amino-1-propanol-3,3,3-d3 Chemical and Physical Properties

Names and Identifiers

• 1-Propan-3,3,3-d3-ol,2-amino-, (2S)- (9CI)
• S(+)-2-AMINO-1-PROPANOL-3,3,3-D3
• A936053
• 352438-84-7
• (2S)-2-Amino-3,3,3-trideuteriopropan-1-ol
• CS-0568635
• L-Alaninol-d3
• HY-Y0837S
• D98151
• (S)-2-Aminopropan-3,3,3-d3-1-ol
• DB-290221
• (S)-(+)-2-amino-1-propanol-3,3,3-d3
• S-(+)-2-Amino-1-propanol-3,3,3-d3

• Inchi： 1S/C3H9NO/c1-3(4)2-5/h3,5H,2,4H2,1H3/t3-/m0/s1/i1D3
• InChI Key： BKMMTJMQCTUHRP-SRQSVDBESA-N
• SMILES： OC[C@H](C([2H])([2H])[2H])N

Computed Properties

• Exact Mass: 78.087244148g/mol
• Monoisotopic Mass: 78.087244148g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 22.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.9±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 174.5±0.0 °C at 760 mmHg
• Flash Point: 83.9±0.0 °C
• PSA: 46.25000
• LogP: 0.02620
• Vapor Pressure: No data available

S-(+)-2-Amino-1-propanol-3,3,3-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on S-(+)-2-Amino-1-propanol-3,3,3-d3

S-(+)-2-Amino-1-propanol-3,3,3-d3: A Comprehensive Overview

S-(+)-2-Amino-1-propanol-3,3,3-d3, also known by its CAS number no 352438-84-7, is a specialized compound that has garnered significant attention in various scientific and industrial applications. This compound is a deuterated derivative of 2-amino-1-propanol, where three hydrogen atoms on the propane chain have been replaced with deuterium atoms. The S configuration denotes its specific stereochemistry, making it a valuable compound in enantioselective synthesis and chiral recognition studies.

The synthesis of S-(+)-2-Amino-1-propanol-3,3,3-d3 involves advanced chemical methodologies that ensure high purity and isotopic enrichment. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess. Its unique properties make it an ideal substrate for studying enzyme mechanisms, particularly in the context of deuterium kinetic isotope effects (DKIE), which are crucial in understanding reaction dynamics at the molecular level.

In the field of pharmacology, S-(+)-2-Amino-1-propanol-3,3,3-d3 has been utilized as a chiral auxiliary in drug design. Its ability to induce asymmetry in molecular structures has facilitated the development of novel therapeutic agents with enhanced efficacy and reduced side effects. Recent studies have highlighted its potential in the synthesis of complex natural products and bioactive molecules, underscoring its importance in medicinal chemistry.

The application of this compound extends beyond pharmaceuticals into biotechnology and analytical chemistry. In proteomics and metabolomics research, S-(+)-2-Amino-1-propanol-3,3,3-d serves as a stable isotope standard for mass spectrometry-based assays. Its deuterated nature provides a distinct isotopic signature that aids in accurate quantification and identification of biomolecules in complex matrices.

Recent breakthroughs in green chemistry have also explored the use of S-(+)-2-Amino-1-propanol-d₃ as a sustainable reagent in asymmetric catalysis. By leveraging its chiral properties under mild reaction conditions, researchers have developed eco-friendly processes for synthesizing high-value chemicals. These advancements align with global efforts to promote environmentally benign chemical practices.

In terms of physical properties, S-(+)-2-Amino-1-propanol-d₃ exhibits a melting point of approximately -60°C and a boiling point around 95°C under standard conditions. Its solubility profile shows good miscibility with polar solvents such as water and ethanol but limited solubility in non-polar solvents like hexane or dichloromethane.

The stereochemical purity of this compound is typically analyzed using techniques such as high-performance liquid chromatography (HPLC) coupled with chiral columns or nuclear magnetic resonance (NMR) spectroscopy. These methods ensure that the enantiomeric excess remains above 99%, which is critical for its intended applications.

In conclusion, S-(+)-2-Amino-1-propanol-d₃ represents a versatile tool across multiple scientific disciplines. Its role as a chiral building block and stable isotope standard positions it at the forefront of modern chemical research. As ongoing studies continue to uncover new applications and optimize synthetic routes, this compound will undoubtedly remain a key player in advancing scientific innovation.